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Abstract: This technical guide provides a comprehensive overview of 2-bromo-4'-hydroxy-3'-
nitroacetophenone, a substituted acetophenone with significant potential as a versatile

intermediate in synthetic organic chemistry and drug discovery. While this specific molecule is

not extensively documented in peer-reviewed literature, this guide consolidates available data,

provides predicted analytical characteristics, and outlines a plausible synthetic pathway based

on established chemical principles. The document is intended to serve as a foundational

resource for researchers interested in the synthesis, characterization, and potential

applications of this and related compounds.

Introduction: The Strategic Importance of
Substituted Acetophenones
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Substituted acetophenones are a cornerstone in medicinal chemistry and materials science,

serving as crucial building blocks for a diverse array of biologically active molecules and

functional materials. The strategic placement of various functional groups on the acetophenone

scaffold allows for the fine-tuning of electronic properties, reactivity, and biological interactions.

The title compound, 2-bromo-4'-hydroxy-3'-nitroacetophenone, is a prime example of a

highly functionalized intermediate. The presence of an α-bromo ketone imparts a reactive

electrophilic site, the phenolic hydroxyl group offers a handle for derivatization and potential

hydrogen bonding interactions, and the nitro group acts as a strong electron-withdrawing

group, influencing the reactivity of the aromatic ring and providing a precursor for an amino

group. These features make it a valuable synthon for the construction of complex heterocyclic

systems and novel pharmaceutical candidates.

Chemical Structure and Physicochemical Properties
The chemical identity of 2-bromo-4'-hydroxy-3'-nitroacetophenone is confirmed by its CAS

number and molecular formula.

IUPAC Name: 2-Bromo-1-(4-hydroxy-3-nitrophenyl)ethanone

CAS Number: 5029-61-8[1][2]

Molecular Formula: C₈H₆BrNO₄[2]

Molecular Weight: 260.04 g/mol [3]

A summary of its known and predicted physicochemical properties is presented in the table

below.

Property Value Source

Appearance Solid (predicted) -

Melting Point 93 °C [3]

Boiling Point 150-155 °C (at 0.2 Torr) [3]

pKa 4.77 (Predicted) [3]
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Synthesis of 2-Bromo-4'-Hydroxy-3'-
Nitroacetophenone: A Proposed Pathway
While a specific, peer-reviewed synthesis protocol for 2-bromo-4'-hydroxy-3'-
nitroacetophenone is not readily available, a highly plausible and efficient synthetic route can

be designed based on the well-established α-bromination of ketones. The logical precursor for

this synthesis is 4'-hydroxy-3'-nitroacetophenone.

The proposed synthesis involves the direct bromination of the α-carbon of the acetyl group of

4'-hydroxy-3'-nitroacetophenone. The presence of the electron-withdrawing nitro group and the

activating hydroxyl group on the aromatic ring can influence the reaction conditions required.

Experimental Protocol: Proposed α-Bromination
This protocol is a generalized procedure based on common methods for the α-bromination of

acetophenone derivatives.[4] Optimization of reaction time, temperature, and stoichiometry of

reagents may be necessary to achieve high yields and purity.

Materials:

4'-Hydroxy-3'-nitroacetophenone

N-Bromosuccinimide (NBS)

Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO) (as a radical initiator)

Carbon tetrachloride (CCl₄) or other suitable anhydrous, non-polar solvent

Inert gas (Nitrogen or Argon)

Standard laboratory glassware for reflux and work-up

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4'-

hydroxy-3'-nitroacetophenone (1 equivalent) in anhydrous CCl₄.

Add N-Bromosuccinimide (NBS) (1.05-1.1 equivalents) to the solution.
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Add a catalytic amount of AIBN or BPO.

Flush the apparatus with an inert gas.

Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer

Chromatography (TLC). The reaction is typically complete within a few hours.

Upon completion, cool the reaction mixture to room temperature.

Filter the mixture to remove the succinimide byproduct.

Wash the filtrate with water and then with a saturated sodium bicarbonate solution to remove

any remaining acidic impurities.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Remove the solvent under reduced pressure using a rotary evaporator.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water or hexane/ethyl acetate) to yield pure 2-bromo-4'-hydroxy-3'-
nitroacetophenone.

Causality Behind Experimental Choices:

NBS as Brominating Agent: NBS is a convenient and selective source of bromine for allylic

and benzylic bromination, as well as α-bromination of ketones, under radical conditions. It is

a solid, making it easier and safer to handle than liquid bromine.

Radical Initiator (AIBN/BPO): The α-bromination of ketones with NBS proceeds via a radical

mechanism. AIBN or BPO is used to initiate the reaction by providing a source of radicals

upon heating.

Anhydrous Conditions: The reaction should be carried out under anhydrous conditions to

prevent the hydrolysis of NBS and potential side reactions.

Inert Atmosphere: An inert atmosphere prevents the interference of atmospheric oxygen,

which can act as a radical scavenger and inhibit the desired reaction.
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Diagram of the Proposed Synthetic Workflow:

Starting Material Reagents & Conditions Product
Work-up & Purification

4'-Hydroxy-3'-nitroacetophenone
1. NBS (1.1 eq)
2. AIBN (cat.)

3. CCl4, Reflux

α-Bromination 2-Bromo-4'-hydroxy-3'-nitroacetophenone

1. Filtration
2. Aqueous Wash

3. Drying
4. Solvent Removal
5. Recrystallization

Isolation

Click to download full resolution via product page

Caption: Proposed synthesis of 2-bromo-4'-hydroxy-3'-nitroacetophenone.

Spectroscopic Characterization (Predicted)
While experimental spectra for 2-bromo-4'-hydroxy-3'-nitroacetophenone are not readily

available in the searched literature, its key spectroscopic features can be predicted based on

the analysis of its functional groups and data from analogous compounds.

¹H NMR Spectroscopy (Predicted)
The proton NMR spectrum is expected to show the following signals:

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~10.0 - 11.0 Singlet (broad) 1H Ar-OH

~8.5 Doublet 1H
Ar-H (proton ortho to

the nitro group)

~8.2 Doublet of doublets 1H
Ar-H (proton ortho to

the acetyl group)

~7.2 Doublet 1H
Ar-H (proton meta to

the nitro group)

~4.5 Singlet 2H -COCH₂Br
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¹³C NMR Spectroscopy (Predicted)
The carbon NMR spectrum will be characterized by signals for the carbonyl carbon, the

brominated methylene carbon, and the aromatic carbons.

Infrared (IR) Spectroscopy (Predicted)
The IR spectrum will be dominated by strong absorptions corresponding to the carbonyl,

hydroxyl, and nitro groups.

Wavenumber (cm⁻¹) Functional Group Description

3200-3500 O-H (hydroxyl) Broad absorption

~1680 C=O (carbonyl) Strong, sharp absorption

~1520 and ~1350 N-O (nitro)

Two strong absorptions for

asymmetric and symmetric

stretching

~1250 C-O (phenol) Stretching vibration

~600-700 C-Br Stretching vibration

Mass Spectrometry (Predicted)
The mass spectrum is expected to show a molecular ion peak (M⁺) and a characteristic M+2

peak of similar intensity due to the presence of the bromine atom (⁷⁹Br and ⁸¹Br isotopes). Key

fragmentation patterns would likely involve the loss of the bromine atom and cleavage of the

acetyl group.

Potential Applications in Drug Discovery and
Development
While specific biological activities of 2-bromo-4'-hydroxy-3'-nitroacetophenone are not

documented, its structural motifs suggest several promising avenues for research. Halogenated

acetophenones are known to possess a wide range of biological activities, including

antimicrobial, anti-inflammatory, and anticancer properties.
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Intermediate for Heterocyclic Synthesis: The α-bromo ketone functionality is a classic

electrophile for the synthesis of various five- and six-membered heterocyclic rings, such as

thiazoles, imidazoles, and pyrimidines. These scaffolds are prevalent in many approved

drugs.

Potential Enzyme Inhibition: The electrophilic nature of the α-bromomethyl ketone group

makes it a potential covalent inhibitor of enzymes with nucleophilic residues (e.g., cysteine or

histidine) in their active sites. For instance, related bromoacetophenone derivatives have

been investigated as inhibitors of protein tyrosine phosphatases.[5]

Precursor for Bioactive Amines: The nitro group can be readily reduced to an amine, opening

up a vast chemical space for further derivatization to explore structure-activity relationships

for various biological targets.

Diagram of Potential Application Pathways:

Core Molecule

Chemical Transformations

Resulting Scaffolds/Intermediates

Potential Applications

2-Bromo-4'-hydroxy-
3'-nitroacetophenone

Reaction with
Thiourea/Thioamides

Nucleophilic
Substitution (e.g., with Imidazole)

Reduction of
Nitro Group

Thiazole Derivatives Imidazole Derivatives 2-Bromo-3'-amino-
4'-hydroxyacetophenone

Antimicrobial Agents Anticancer Agents Enzyme Inhibitors
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Caption: Potential synthetic transformations and applications.

Safety and Handling
As with all α-bromo ketones, 2-bromo-4'-hydroxy-3'-nitroacetophenone should be handled

with care as it is expected to be a lachrymator and a skin and respiratory tract irritant.

Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, should be worn at all times. All manipulations should be performed in a well-ventilated

fume hood. For detailed safety information, consult the Material Safety Data Sheet (MSDS)

from the supplier.

Conclusion
2-Bromo-4'-hydroxy-3'-nitroacetophenone is a strategically functionalized molecule with

considerable potential as a building block in synthetic and medicinal chemistry. This guide has

provided a comprehensive overview of its chemical structure, physicochemical properties, a

plausible synthetic route, and predicted analytical data. While further experimental validation is

required to fully elucidate its properties and reactivity, the information presented here serves as

a valuable starting point for researchers looking to exploit the synthetic utility of this promising

intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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